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Compound of Interest

1,3,5-Tris(1-phenyl-1H-
Compound Name:

benzo[d]imidazol-2-yl)benzene

Cat. No.: B065167

Introduction

2,2',2"-(1,3,5-Benzinetriyl)-tris(1-phenyl-1H-benzimidazole), commonly known as TPBI, is a
widely utilized organic semiconductor material in the fabrication of Organic Light-Emitting
Diodes (OLEDS). Its primary application is as an electron transport layer (ETL), where it
facilitates the efficient movement of electrons from the cathode towards the emissive layer
(EML).[1][2][3] TPBi's molecular structure lends it electron-deficient properties, making it an
excellent candidate for transporting electrons.[2][3]

Key Properties and Advantages of TPBi in OLEDs

TPBI offers several key advantages that contribute to its popularity as an ETL material in
OLEDs:

« Efficient Electron Transport: TPBi possesses suitable electron mobility, which allows for the
effective transport of electrons to the emissive layer, promoting balanced charge
recombination and leading to higher luminous efficiency.[1][4]

o Excellent Hole Blocking: With a deep Highest Occupied Molecular Orbital (HOMO) energy
level, TPBI acts as an effective hole-blocking layer (HBL).[1][2][3] This prevents holes from
passing through the EML into the ETL, thereby confining charge carriers and excitons within
the emissive layer, which in turn enhances the device's quantum efficiency and stability.[1][3]
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e Low Lowest Unoccupied Molecular Orbital (LUMO) Level: The low-lying LUMO energy level
of TPBI facilitates efficient electron injection from the cathode (or an electron injection layer)
into the ETL.[1][2]

o Versatility: Beyond its primary role as an ETL, TPBi can also be employed as a host material
for both fluorescent and phosphorescent emitters in the emissive layer.[2][3]

o Device Simplification: In some device architectures, TPBi can replace a combination of a
dedicated HBL and ETL, simplifying the overall device structure.[2]

Quantitative Data

The following tables summarize the key material properties of TPBi and the performance of
OLED devices incorporating TPBi as the electron transport layer, as reported in various
studies.

Table 1: Material Properties of TPBI

Property Value Reference(s)
HOMO Energy Level ~6.2-6.7 eV [1112]
LUMO Energy Level ~2.7eV [1][2]

5.6 x108t02.1x 10>

Electron Mobility (pe) cm?/V-s (electric field [5]1[6]
dependent)

Glass Transition Temp (TQg) 124 °C [7]

Melting Point 272 - 277 °C [8]

Table 2: Performance of OLEDs Utilizing TPBI as the Electron Transport Layer
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Experimental Protocols

This section provides a detailed methodology for the fabrication and characterization of a
multilayer OLED device using TPBi as the electron transport layer via thermal evaporation.

1. Substrate Preparation
e Cleaning of Indium Tin Oxide (ITO) Substrates:

o Sequentially sonicate pre-patterned ITO-coated glass substrates in ultrasonic baths
containing detergent, deionized water, acetone, and isopropyl alcohol for 15 minutes each.

o Dry the substrates using a high-purity nitrogen gun.

o Immediately transfer the cleaned substrates to a UV-ozone treatment chamber for 10-15
minutes to remove organic residues and improve the work function of the ITO.

2. Organic and Metal Layer Deposition
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e Vacuum Thermal Evaporation:

o Load the cleaned ITO substrates into a high-vacuum thermal evaporation system with a
base pressure of approximately 4 x 104 Pa.

o Place the organic materials (e.g., hole injection layer, hole transport layer, emissive layer
materials, and TPBI) and metal for the cathode into separate quartz crucibles.

o Deposit the layers sequentially onto the ITO substrate without breaking the vacuum. The
deposition rates and thicknesses should be precisely controlled using quartz crystal
microbalances.

o Atypical device structure could be:

Hole Injection Layer (HIL): e.g., MoOs (8 nm)

Hole Transport Layer (HTL): e.g., TAPC (60 nm)

Emissive Layer (EML): e.g., TCTA doped with a phosphorescent emitter (20 nm)

Electron Transport Layer (ETL): TPBi (35 nm)

Electron Injection Layer (EIL): e.g., LiF (1 nm) or Liq (2 nm)

Cathode: Al (100 nm)

o Maintain typical deposition rates of 1-2 A/s for organic layers, 0.1-0.2 A/s for LiF/Liq, and
10-20 A/s for AL[5]

3. Device Encapsulation
e Protection from Ambient Conditions:

o After deposition, transfer the completed devices to an inert atmosphere (e.g., a nitrogen-
filled glovebox) without exposure to air and moisture.

o Encapsulate the devices by sealing a glass lid over the device area using a UV-curable
epoxy resin. A desiccant may be placed within the encapsulated space to absorb any
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residual moisture.
4. Characterization
» Electrical and Optical Measurements:

o Measure the current density-voltage-luminance (J-V-L) characteristics using a source

meter and a photometer.
o Record the electroluminescence (EL) spectra using a spectroradiometer.

o Calculate the current efficiency (cd/A), power efficiency (Im/W), and external quantum
efficiency (EQE) from the measured data. All measurements should be conducted in a
dark environment to avoid interference from ambient light.

Visualizations
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Typical OLED Device Structure with TPBi ETL
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Caption: A diagram of a typical OLED device structure incorporating a TPBI electron transport
layer.

Energy Level Diagram of an OLED with TPBi

Cathode Anode
Al (-4.2 eV) ITO
I I
iEleclron Injection iHole Injection
I I
‘i’ ETL (TPBi) HTL !
[ LUMO (-2.7 eV) ] [ HOMO (-6.2 eV) j

N
\

A

EML
Recombination
(Light Emission)

Click to download full resolution via product page

Caption: Energy level diagram illustrating charge injection and transport in an OLED with a
TPBI ETL.

OLED Fabrication and Characterization Workflow
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Caption: A workflow diagram for the fabrication and characterization of OLEDs using a TPBi
ETL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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